Cas no 64172-41-4 (8-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole)

• Product Name: 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole
• CAS No: 64172-41-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD05663532
• CID: 500030
• PubChem ID: 3157459
• Update Time: 2025-11-01

8-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• 1H-Pyrido[4,3-b]indole,2,3,4,5-tetrahydro-8-methyl-
• 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]-indole
• ZZNXMXVBVZSXEL-UHFFFAOYSA-N
• MFCD05663532
• AKOS000302751
• F51384
• 64172-41-4
• 2,3,4,5-TETRAHYDRO-8-METHYL-1H-PYRIDO[4,3-B]INDOLE
• DTXSID80390118
• AB21872
• 8-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole
• SY167767
• SCHEMBL2980510
• CHEMBL1907441
• FT-0692993
• Z335448894
• EN300-31817
• AS-48574
• 8-Metyl-1,2,3,4-tetrahydro-1H-pyrido[4,3-b]indol
• 1H-pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-8-methyl-, hydrochloride
• DB-028254
• STK894529
• BBL021812
• ALBB-029767
• 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole

• MDL： MFCD05663532
• Inchi： 1S/C12H14N2/c1-8-2-3-11-9(6-8)10-7-13-5-4-12(10)14-11/h2-3,6,13-14H,4-5,7H2,1H3
• InChI Key： ZZNXMXVBVZSXEL-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C2CNCCC1=2

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 364.1°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.652
• PSA: 27.82

8-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole

Recent Advances in the Study of 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS: 64172-41-4)

The compound 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS: 64172-41-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole as a scaffold for the development of novel bioactive molecules. Its tetracyclic structure, which combines a pyridine ring with an indole moiety, provides a rigid framework that can interact with various biological targets. Researchers have explored its potential as a precursor for the synthesis of compounds with affinity for serotonin receptors, dopamine receptors, and other central nervous system (CNS) targets.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole derivatives using a novel catalytic method. The study reported improved yields and reduced reaction times compared to traditional synthetic routes, making this compound more accessible for further pharmacological evaluation. The researchers also identified several derivatives with promising binding affinities for 5-HT2A receptors, suggesting potential applications in the treatment of psychiatric disorders.

Another significant development comes from a recent patent application (WO2023056789) that describes the use of 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole derivatives as modulators of protein-protein interactions in cancer cells. The patent highlights specific derivatives that show potent inhibitory effects on the interaction between MDM2 and p53, a well-known target in oncology. This finding opens new avenues for the development of anticancer agents based on this chemical scaffold.

Pharmacokinetic studies of 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole derivatives have also made progress. A 2024 publication in Drug Metabolism and Disposition reported improved metabolic stability and blood-brain barrier penetration for certain optimized derivatives. These properties are particularly important for CNS-targeted drugs and suggest that this scaffold may be valuable for developing treatments for neurological conditions.

Despite these promising developments, challenges remain in the optimization of 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-based compounds. Current research efforts are focused on improving selectivity, reducing potential off-target effects, and enhancing drug-like properties. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) studies, are being increasingly employed to guide the design of more effective derivatives.

In conclusion, 8-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS: 64172-41-4) represents a promising scaffold in medicinal chemistry with diverse potential applications. Recent advances in synthetic methods, biological evaluation, and structural optimization have positioned this compound as a valuable tool for drug discovery. Future research will likely focus on translating these findings into clinical candidates and exploring additional therapeutic areas where this scaffold may prove beneficial.